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Compound of Interest

Compound Name: 2-Tridecanone

Cat. No.: B165437

Essential Safety and Handling Guide for 2-
Tridecanone

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-Tridecanone. The following
procedural guidance is designed to ensure safe operational use and disposal.

Occupational Exposure Limits

2-Tridecanone is regulated as "Particulates Not Otherwise Regulated” (PNOR) or "Inert or
Nuisance Dust" in its solid form. Adherence to the established occupational exposure limits is
critical for personnel safety.
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Jurisdiction/Authority

Exposure Limit Type

Value

US OSHA (Table Z-3)

Total Dust

15 mg/m3[1]

US OSHA (Table Z-3)

Respirable Fraction

5 mg/m3[1]

US - Oregon (Z-1) Total Dust 10 mg/m3[1]
US - Hawaii Total Dust 10 mg/m3[1]
US - Hawaii Respirable Fraction 5 mg/m3[1]

PNOC (Insoluble/Poorly
Soluble)

Canada - British Columbia 10 mg/m3[1]

Note: Some safety data sheets indicate no available data for OSHA PEL, NIOSH REL, or
ACGIH TLV for 2-Tridecanone specifically.[2]

Personal Protective Equipment (PPE) Protocol

A risk assessment should precede any handling of 2-Tridecanone to determine the necessary
level of protection.

Eye and Face Protection

o Standard Operations: Wear chemical splash-resistant safety glasses or goggles with side
protection.[2]

o High-Risk Operations: In situations with a higher risk of splashes or dust generation, a face
shield may be appropriate.[2]

o Compliance: All eyewear must be tested and approved under government standards such as
OSHA 29 CFR 1910.133 or EU EN166.[2][3]

Skin and Body Protection

» Routine Handling: A standard lab coat is sufficient for handling small quantities.

» Risk of Exposure: For scenarios with a risk of significant contact or when handling larger
guantities, wear protective clothing or overalls.[1]
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» Hygiene: Good hygiene practices require minimizing exposure.[1] Do not expose open cuts,
abraded, or irritated skin to this material.[1]

Hand Protection

o Selection: The suitability and durability of a glove type depend on usage.[1] For protection
against undissolved, dry solids where abrasive particles are not present, the following
materials are suggested:

o Butyl rubber[1]

o Nitrile rubber[1]

o Polychloroprene[1]

o Fluorocaoutchouc[1]

o Polyvinyl chloride (PVC)[1]

o Important Considerations: While PVC and Nitrile are listed for solids, they are generally not
recommended for use with ketones.[4] Butyl rubber gloves offer good protection against
ketones.[4][5][6]

 Inspection: Always examine gloves for wear and/or degradation before use and replace them
if contaminated.[1] Hands should be washed and dried thoroughly after glove removal.[1]

Respiratory Protection

¢ Normal Conditions: No respiratory protection is needed under normal use conditions with
adequate ventilation.[3][7]

o Elevated Risk: In emergencies, large-scale use, or if ventilation is inadequate and exposure
limits may be exceeded, use a NIOSH/MSHA or European Standard EN 136 approved
respirator equipped with a particle filter (such as a Type N95).[3][7][8]

Operational and Disposal Plans
Safe Handling and Storage Workflow
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Preparation

1. Conduct Risk Assessment

2. Review Safety Data Sheet (SDS)

3. Select & Inspect Appropriate PPE

Begin Work

Handling & Storage v

4. Ensure Adequate Ventilation

5. Handle in Designated Area

~

6. Minimize Dust Generation ~._ If Spill Occurs

Post-Handling

" Spill & Disposal

7. Store in Tightly-Closed Container 9. Manage Spills Immediately
(Cool, Dry, Well-Ventilated Area) (See Spill Protocol)

e/Empty Containers

~<o
~

10. Dispose as Hazardous Waste
(Follow Local/State/Federal Regulations)

8. Keep Away from Ignition Sources & Oxidizing Agents

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Tridecanone.
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Experimental Protocol: Handling 2-Tridecanone

o Preparation: Before handling, ensure the work area is clean and an eyewash station is
accessible.[2] Confirm adequate general and local exhaust ventilation is active to maintain
low airborne concentrations.[2]

o Personal Protection: Don the appropriate PPE as determined by your risk assessment
(gloves, eye protection, lab coat).

» Handling: Avoid contact with skin, eyes, and clothing.[2] Minimize dust generation and
accumulation during transfer and use.[2] Keep the container tightly closed when not in use.

[2]

o Storage: Store in a tightly-closed, properly labeled container in a cool, dry, and well-
ventilated location.[3] Keep away from incompatible materials such as oxidizing agents.[1][3]

Spill Response Plan

e Minor Spills:

o

Contain the spillage to prevent environmental release.[1]
o Remove all sources of ignition.[9][10]

o Dampen the solid spill material with 60-70% ethanol to prevent dust from becoming
airborne.[9][10]

o Transfer the dampened material to a suitable, labeled container for disposal.[9][10]

o Use absorbent paper dampened with 60-70% ethanol to clean up any remaining residue.
[9][10]

o Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag for
disposal.[9][10]

o Wash the contaminated surface with a soap and water solution.[9][10]

e Major Spills:
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o Evacuate the area and move upwind.[1]
o Alert emergency responders, providing the location and nature of the hazard.[1]

o Wear appropriate protective clothing and equipment before attempting to control the spill.

[1]

Disposal Plan

o Classification: 2-Tridecanone and its container must be disposed of as hazardous waste,
primarily due to its high toxicity to aquatic organisms.[1][11]

e Regulations: All waste, including contaminated materials, must be handled in accordance
with local, state, and federal regulations.[1] Do not allow the chemical or wash water from
cleaning to enter drains, waterways, or soil.[1][2]

» Procedure: Collect waste material in a suitable, sealed, and properly labeled container.[7]
Consult your institution's environmental health and safety department or a licensed waste
management authority for disposal.[1] Do not reuse empty containers as they may contain
residual dust that could be an explosion hazard.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Tridecanone]. BenchChem, [2025]. [Online PDF]. Available at:
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2-tridecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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